BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Elucidating the Structure of a
Novel Phenothiazine Derivative

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: (10H-phenothiazin-2-yl)methanol
Cat. No.: B14918382
Get Quote

(10H-phenothiazin-2-yl)methanol is a heterocyclic compound featuring the tricyclic
phenothiazine core, a scaffold of significant interest in medicinal chemistry and materials
science.[1] The functionalization at the 2-position with a hydroxymethyl group (-CH20H)
presents a key site for further synthetic modification, making this compound a valuable
intermediate. Accurate structural confirmation and purity assessment are paramount for any
research or development application, necessitating a comprehensive analysis using modern
spectroscopic technigues.

This guide serves as a technical resource for researchers, chemists, and drug development
professionals. It is important to note that as of the time of this writing, a complete, publicly
available experimental dataset for (10H-phenothiazin-2-yl)methanol has not been published.
Therefore, this document takes a first-principles approach, providing a detailed predictive
analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data. These predictions are grounded in the well-established spectroscopic
behavior of the 10H-phenothiazine nucleus and data from closely related, structurally
analogous compounds. We will explain the rationale behind the expected spectral features,
offering a robust framework for the characterization of this molecule and other similar 2-
substituted phenothiazine derivatives.
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Part 1: Molecular Structure and Spectroscopic
Overview

The foundational step in any spectroscopic analysis is a thorough understanding of the
molecule's structure, including the numbering convention used to assign signals.

Molecular Structure

The structure of (10H-phenothiazin-2-yl)methanol consists of a central thiazine ring fused to
two benzene rings, with a methanol substituent at the C-2 position. The IUPAC numbering
scheme is critical for unambiguous NMR assignments.

A logical workflow is essential for unambiguous structure elucidation. By integrating data from
multiple spectroscopic techniques, a chemist can confidently confirm the identity and purity of a

synthesized compound.
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Caption: Integrated workflow for spectroscopic analysis.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms
in an organic molecule. For (10H-phenothiazin-2-yl)methanol, we will analyze the expected
signals for both *H and *3C nuclei. The predictions are made relative to a standard internal
reference like tetramethylsilane (TMS).[2]
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Predicted *H NMR Spectrum

The 'H NMR spectrum will reveal the chemical environment of all protons. The solvent of
choice (e.g., DMSO-ds or CDCI3) will influence the exact chemical shifts, particularly for the N-

H and O-H protons.[2][3] The following table outlines the predicted signals in DMSO-ds.
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Predicted
Chemical Shift  Multiplicity

(6, ppm)

Integration

Assignment

Rationale &
Commentary

~8.5 Singlet (broad)

1H

NH-10

The N-H proton
of the
phenothiazine
core typically
appears as a
broad singlet. Its
chemical shift is
highly dependent
on solvent and

concentration.

~7.1-7.3 Multiplet

3H

Protons on the
unsubstituted
benzene ring (H-
6, H-7, H-8, H-9)
and some on the
substituted ring
will fall in this
region. Specific
assignments are
difficult without
2D NMR but
expect complex
overlapping

signals.

~6.8-7.0 Multiplet

3H

Protons on the
substituted ring
(H-1, H-3, H-4)
are expected
here. The
electron-donating
nature of the
sulfur and

nitrogen atoms
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shields these
protons, shifting
them slightly
upfield compared
to standard

benzene.

The hydroxyl
proton signal will
likely be a triplet
due to coupling
with the adjacent
~5.1-5.3 Triplet 1H CH2-OH methylene
protons. This
signal will
disappear upon a
D20 shake, a
key validation

step.

These benzylic
protons are
adjacent to the
hydroxyl group
and will appear
~4.5 Doublet 2H CH>-OH as a doublet.
Their position is
downfield due to
the proximity of
the aromatic ring
and the oxygen

atom.

Predicted **C NMR Spectrum

The 13C NMR spectrum provides information on the carbon framework of the molecule.
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Predicted Chemical Shift

© | Assignment Rationale & Commentary
» PPM
These are the quaternary
carbons at the junction of the
~140-145 C-4a, C-5a

three rings, typically found in

this downfield region.

The carbon bearing the

methanol substituent will be
~130-135 C-2 shifted downfield due to the

deshielding effect of the

oxygen atom.

This region contains the
signals for the remaining
aromatic carbons. The exact
C-1, C-3,C-4, C-6, C-7, C-8, N
~115-128 positions depend on the
C-9, C-10a, C-11a _
electronic effects of the
heteroatoms and the

substituent.

The aliphatic carbon of the

methanol group is expected in
~63 CH2-OH this region, characteristic for a

primary alcohol attached to an

aromatic ring.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of a deuterated
solvent (e.g., DMSO-ds) in a standard 5 mm NMR tube.

 Internal Standard: Ensure the solvent contains an internal reference standard, typically
tetramethylsilane (TMS) at 0.00 ppm.[2]

e Instrument Setup: Place the sample in the NMR spectrometer. Allow the sample temperature
to equilibrate.
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o Data Acquisition: Acquire the *H spectrum, followed by the 13C spectrum. Standard
acquisition parameters on a 400 MHz or 500 MHz spectrometer are typically sufficient.[4]

» Validation (D20 Shake): To confirm the O-H and N-H protons, add 1-2 drops of D20 to the
NMR tube, shake well, and re-acquire the *H spectrum. The signals corresponding to the

exchangeable protons will diminish or disappear.

Part 3: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.[5]

Predicted IR Spectrum

The IR spectrum will confirm the presence of the key N-H, O-H, C-H, and C-S bonds, as well

as the aromatic system.
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Predicted
Wavenumber
(cm™)

Vibration Type

T Rationale &
ntensi
v Commentary

~3400-3300

O-H stretch (alcohol)

The broadness is due
to hydrogen bonding.
Broad, Strong This is a characteristic

signal for the hydroxyl
group.

~3350

N-H stretch

The secondary amine
_ N-H stretch of the
Sharp, Medium o o
phenothiazine ring is

expected here.[6]

~3100-3000

Aromatic C-H stretch

. Typical for C-H bonds
Medium ]
on a benzene ring.

~2950-2850

Aliphatic C-H stretch

Corresponds to the C-
H bonds of the
methylene (-CHz-)

group.

Medium

~1600, ~1500

C=C aromatic ring

stretch

These two sharp
bands are
characteristic of the
strong aromatic rings within
the phenothiazine

structure.[7]

~1250-1000

C-O stretch (alcohol)

A strong band in this
st region confirms the
ron
J presence of the

primary alcohol.

~850-750

C-H out-of-plane bend

Strong The pattern of these
bands can give clues
about the substitution
pattern on the

aromatic rings (e.g.,
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1,2,4-trisubstitution).
[6]

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR

 Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by
wiping it with a solvent like isopropanol and running a background scan.

o Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

» Pressure Application: Apply pressure using the instrument's anvil to ensure good contact
between the sample and the crystal.

o Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans to improve the
signal-to-noise ratio over a range of 4000—400 cm~1.[8]

Cleaning: Clean the crystal thoroughly after the measurement.

Part 4: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural
information based on its fragmentation pattern.

Predicted Mass Spectrum

The molecular formula of (10H-phenothiazin-2-yl)methanol is C13H11NOS. The exact mass is
229.0561 Da.[9]
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Predicted m/z lon Rationale & Commentary

Molecular lon Peak: This is the
parent ion, corresponding to
229 M+ the intact molecule. Its
presence and high relative
abundance would confirm the

molecular weight.

Loss of the hydroxyl radical
212 M - OH]* (-17 Da) is a common
fragmentation pathway for

primary alcohols.

Dehydration, or the loss of a
011 M - Ha0J* water molecule (-18 Da), is
- 2
another characteristic

fragmentation for alcohols.

Loss of the entire
hydroxymethyl radical (-31 Da)
via benzylic cleavage would
198 [M - CH20H]* generate the stable
phenothiazine cation. This is
expected to be a significant

peak.

Experimental Protocol: Electrospray lonization (ESI) MS

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent
such as methanol or acetonitrile.

e Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10
pL/min) using a syringe pump.

 Instrument Settings: Operate the mass spectrometer in positive ion mode. Set appropriate
parameters for capillary voltage, cone voltage, and desolvation gas temperature and flow.
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o Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500 Da) to
observe the molecular ion and key fragments. High-resolution mass spectrometry (HRMS)
can be used to confirm the elemental composition to within a few parts per million.

Conclusion

While direct experimental spectra for (10H-phenothiazin-2-yl)methanol are not currently
found in the literature, a comprehensive and reliable spectroscopic profile can be predicted
based on fundamental principles and data from analogous structures. The combination of *H
and 13C NMR will elucidate the carbon-hydrogen framework, IR spectroscopy will confirm the
presence of key functional groups (N-H, O-H), and mass spectrometry will verify the molecular
weight and reveal characteristic fragmentation patterns. The predictive data and protocols
outlined in this guide provide a robust framework for any researcher undertaking the synthesis
and characterization of this, or similar, novel phenothiazine derivatives, ensuring high
standards of scientific integrity and analytical rigor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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